Cas no 2516-96-3 (2-Chloro-5-nitrobenzoic acid)

2-Chloro-5-nitrobenzoic acid Properties

Names and Identifiers

• 2-Chloro-5-nitrobenzoic acid
• 5-nitro-2-chlorobenzoic acid
• 2,5-CNBA
• 2-carboxy-4-nitro-chlorobenzene
• 2-Chlor-5-nitro-benzoesaeure
• 2-Chlor-5-nitrobenzoesure
• 2-Chloro-5-nitrobenzoic
• 2-chloro-5-nitro-benzoic acid
• 2-chloro-5-nitro-benzoicaci
• 2-chloro-5-nitrobenzoyl alcohol
• 6-Chloro-3-nitrobenzoic acid
• DIETHYL AZELATE,TECH.
• RARECHEM AL BO 0234
• 2-CHLORO,5-NITRO-BENZOIC ACID
• AKOS000119020
• 2-Chloro-5-nitrobenzoicacid
• NSC8441
• NSC 8441
• F0850-6796
• DTXSID9062485
• VS-02007
• Benzoic acid, 2-chloro-5-nitro-
• CHEMBL2179897
• 2-Chloro-5-nitrobenzoic acid, Pharmaceutical Secondary Standard; Certified Reference Material
• 2-Chloro-5-nitrobenzoic Acid; Mesalazine Imp. M (EP); Mesalazine Impurity M
• EINECS 219-739-7
• P27EEY2MW8
• InChI=1/C7H4ClNO4/c8-6-2-1-4(9(12)13)3-5(6)7(10)11/h1-3H,(H,10,11
• 2-chloro-5-nitrobenzic acid
• W-107255
• FT-0611830
• MFCD00007294
• EC 219-739-7
• AC-2641
• 2-Chloro-5-nitrobenzoic acid, 97%
• D70535
• EN300-18335
• NS00003495
• NSC-8441
• Z57914127
• AF-407/05487047
• AI3-16578
• 2-Chloro-5-nitro benzoic acid
• AM20050211
• SCHEMBL231222
• CS-0017179
• UNII-P27EEY2MW8
• MESALAZINE IMPURITY M [EP IMPURITY]
• 2516-96-3
• Mesalazine Imp. M (EP): 2-Chloro-5-nitrobenzoic Acid
• MESALAZINE IMPURITY M (EP IMPURITY)
• 6Chloro3nitrobenzoic acid
• BBL008923
• Benzoic acid, 2chloro5nitro
• DTXCID5037232
• DB-014082
• STK498300
• +Expand

• MDL： MFCD00007294
• InChIKey： QUEKGYQTRJVEQC-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H4ClNO4/c8-6-2-1-4(9(12)13)3-5(6)7(10)11/h1-3H,(H,10,11)
• SMILES： C1=CC(=C(C=C1[N+](=O)[O-])C(=O)O)Cl
• BRN： 1877474

Computed Properties

• Exact Mass: 200.98300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 200.983
• Heavy Atom Count: 13
• Complexity: 227
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 83.1A^2

Experimental Properties

• LogP: 2.46960
• PSA: 83.12000
• Refractive Index: 1.6000 (estimate)
• Boiling Point: 356.5°Cat760mmHg
• Melting Point: 164.0 to 168.0 deg-C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: >100°C
• Solubility: 3.6g/l
• Color/Form: Whitish powder
• Solubility: Slightly soluble
• Density: 1.6

2-Chloro-5-nitrobenzoic acid Security Information

• Symbol: GHS05 GHS07 GHS09
• WGK Germany：1
• Safety Term：S24/25
• Safety Instruction： S26-S39-S61-S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xn N
• Hazardous Material transportation number：UN3077 9/PG 3
• Hazard Statement： H302,H315,H318,H335,H400
• Warning Statement： P261,P273,P280,P305+P351+P338
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： 22-37/38-41-50
• Signal Word：Danger
• TSCA：Yes

2-Chloro-5-nitrobenzoic acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters